Cas no 31055-19-3 (3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester)

• Product Name: 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester
• CAS No: 31055-19-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 823919
• PubChem ID: 13926581
• Update Time: 2025-05-21

3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(formylamino)-1H-pyrazole-4-carboxylate
• 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester
• ALSTERPAULLONE
• Ethyl 5-formamido-1H-pyrazole-4-carboxylate
• 3-Formamidopyrazole-4-carboxylic Acid Ethyl Ester
• Allopurinol Impurity E
• Allopurinol Related CoMpound E
• Ethyl 3-(Formylamino)-1H-pyrazole-4-carboxylate
• UNII-S14QI5149O
• 31055-19-3
• DTXSID10185014
• DTXCID20107505
• Q27288427
• VAEIHNPPOAVFAR-UHFFFAOYSA-N
• DB-254709
• 3-formamido-4-ethoxycarbonylpyrazole
• S14QI5149O
• Allopurinol Imp. E (EP); Allopurinol USP Related Compound E; Allopurinol USP RC E; Ethyl 5-(Formylamino)-1H-pyrazole-4-carboxylate; Allopurinol Related Compound E; Allopurinol Impurity E
• ALLOPURINOL IMPURITY E (EP IMPURITY)
• ETHYL 3-FORMAMIDO-1H-PYRAZOLE-4-CARBOXYLATE
• Allopurinol impurity E [EP]
• 1H-Pyrazole-4-carboxylic acid, 3-(formylamino)-, ethyl ester
• Pyrazole-4-carboxylic acid, 3-formamido-, ethyl ester
• ALLOPURINOL IMPURITY E [EP IMPURITY]

• Inchi： 1S/C7H9N3O3/c1-2-13-7(12)5-3-9-10-6(5)8-4-11/h3-4H,2H2,1H3,(H2,8,9,10,11)
• InChI Key： VAEIHNPPOAVFAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1NC=O)=O

Computed Properties

• Exact Mass: 183.06400
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 483.2±30.0 °C at 760 mmHg
• Flash Point: 246.0±24.6 °C
• PSA: 87.57000
• LogP: 0.80420
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester

Compound CAS No. 31055-19-3: 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester

The compound with CAS No. 31055-19-3, commonly referred to as 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development.

Pyrazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The formylamino group in this compound adds functional diversity, enhancing its potential for bioactivity. Recent studies have highlighted the role of such compounds in anti-inflammatory, antitumor, and antimicrobial activities, making them valuable candidates for therapeutic interventions.

The molecular structure of 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester consists of a pyrazole ring fused with an amino group substituted by a formyl moiety and a carboxylic acid ethyl ester group. This unique combination of functional groups contributes to its chemical reactivity and biological interactions. The pyrazole ring serves as a rigid scaffold, while the formylamino group introduces hydrogen bonding capabilities and electron-donating properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in biological assays.

In terms of applications, 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester has shown promise in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a valuable lead compound for further optimization.

Moreover, this compound has been explored in the context of agrochemicals, where its potential as a herbicide or fungicide is under investigation. The carboxylic acid ethyl ester group plays a crucial role in enhancing its bioavailability and stability under environmental conditions.

Recent research has also focused on the green chemistry aspects of synthesizing this compound, emphasizing the use of renewable feedstocks and minimizing waste generation. Such approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester represents a versatile molecule with multifaceted applications across various industries. Its structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.